1-Monoelaidin-d5

• Molecular Formula: C₂₁H₃₅D₅O₄
• Molecular Weight: 361.57
• Synonyms: (E)-9-Octadecenoic Acid 2,3-Dihydroxypropyl Ester-d5; 2,3-Dihydroxypropyl elaidate-d5; α-Monoelaidin-d5

Description

1-Monoelaidin-d5 is a deuterated derivative of 1-monoelaidin, a monoglyceride featuring an elaidic acid (trans-oleic acid) backbone. The "d5" designation indicates the substitution of five hydrogen atoms with deuterium, typically at positions critical for metabolic stability or analytical detection . This compound is primarily utilized as an internal standard in lipidomics and mass spectrometry due to its isotopic purity, which minimizes interference with non-deuterated analytes . Its structure comprises a glycerol moiety esterified with elaidic acid at the sn-1 position, retaining the trans-configuration that distinguishes elaidic acid from its cis counterpart, oleic acid. The deuterium atoms are strategically placed to preserve the compound’s physicochemical properties while enhancing its utility in quantitative analyses .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Property	1-Monoelaidin-d5	Non-Deuterated 1-Monoelaidin
Molecular Formula	C₂₁H₃₅D₅O₄	C₂₁H₄₀O₄
Deuterium Substitution	5 positions (sn-1 chain)	None
Primary Application	Mass spectrometry internal standard	Lipid membrane studies
Metabolic Stability	Enhanced (kinetic isotope effect)	Standard

Functional Analog: 5-Hydroxyindoleacetic Acid-d5

Key Similarities :

• Analytical Role: Both compounds are deuterated standards used in mass spectrometry to quantify endogenous metabolites (e.g., monoelaidin in lipids, 5-HIAA in neurotransmitter studies) .
• Isotopic Purity : High deuterium enrichment (>98%) ensures minimal interference with target analytes .

Key Differences :

• Chemical Class: 1-Monoelaidin-d5 is a glycerolipid, whereas 5-HIAA-d5 is an indole derivative linked to serotonin metabolism.
• Biological Context: 1-Monoelaidin-d5 is relevant in lipid metabolism studies, while 5-HIAA-d5 is used in neurochemical diagnostics .

Table 2: Comparative Analytical Performance

Parameter	1-Monoelaidin-d5	5-Hydroxyindoleacetic Acid-d5
Detection Limit (LC-MS)	0.1 ng/mL	0.05 ng/mL
Matrix Compatibility	Plasma, tissue homogenates	Cerebrospinal fluid, urine
Commercial Availability	Limited (custom synthesis)	Widely available (e.g., SMB00917)

Pharmacokinetic Analog: Norfluoxetine-d5 HCl

Key Similarities :

• Deuterium Labeling : Both compounds incorporate deuterium to improve metabolic stability and traceability in pharmacokinetic studies .
• Applications : Used in drug metabolism studies to track parent compounds and metabolites .

Key Differences :

• Therapeutic Class: Norfluoxetine-d5 HCl is a deuterated antidepressant metabolite, whereas 1-Monoelaidin-d5 is a lipid standard.
• Structural Complexity: Norfluoxetine-d5 HCl features a trifluoromethylphenyl group and a secondary amine, contrasting with 1-Monoelaidin-d5’s simpler glycerolipid structure .

Research Findings and Challenges

• Stability Studies: Deuterated lipids like 1-Monoelaidin-d5 exhibit 20–30% slower enzymatic hydrolysis compared to non-deuterated analogs, as shown in in vitro assays using pancreatic lipase .
• Analytical Performance: In LC-MS/MS, 1-Monoelaidin-d5 demonstrates a linear response (R² > 0.99) across 0.1–100 ng/mL, outperforming non-deuterated versions in recovery rates (95–102% vs. 70–85%) .
• Research Gaps: Limited data exist on its ADME (Absorption, Distribution, Metabolism, Excretion) properties and Lipinski rule compliance, a common issue noted in deuterated compound studies .